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Cochlioquinone B Cochlioquinone B
Brand Name: Vulcanchem
CAS No.: 32450-26-3
VCID: VC0017917
InChI: InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3/t15-,16-,20+,21+,22+,27+,28+/m0/s1
SMILES: CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol

Cochlioquinone B

CAS No.: 32450-26-3

Reference Standards

VCID: VC0017917

Molecular Formula: C28H40O6

Molecular Weight: 472.6 g/mol

Cochlioquinone B - 32450-26-3

CAS No. 32450-26-3
Product Name Cochlioquinone B
Molecular Formula C28H40O6
Molecular Weight 472.6 g/mol
IUPAC Name (3R,4aR,6aR,12aR,12bR)-3-(2-hydroxypropan-2-yl)-6a,12b-dimethyl-9-[(2S,4S)-4-methyl-3-oxohexan-2-yl]-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthene-8,11-dione
Standard InChI InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3/t15-,16-,20+,21+,22+,27+,28+/m0/s1
Standard InChIKey NTPNSKLZWVYKGK-WWURSIHSSA-N
Isomeric SMILES CC[C@H](C)C(=O)[C@@H](C)C1=CC(=O)C2=C(C1=O)O[C@@]3(CC[C@@H]4[C@@]([C@H]3C2)(CC[C@@H](O4)C(C)(C)O)C)C
SMILES CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C
Canonical SMILES CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C
Appearance Yellow Lyophilisate
Reference Cochlioquinones and epi-cochlioquinones: antagonists of the human chemokine receptor CCR5 from Bipolaris brizae and Stachybotrys chartarum. Yoganathan K., et al. , J. Antibiot., 2004, 57, 59. Cochlioquinone A1, a new anti-angiogenic agent from Bipolaris zeicola. Jung H. J. et al. , Bioorg. Med. Chem., 2003, 11, 4743. Inhibitory activity of diacylglycerol acyltransferase by cochlioquinones A and A1. Lee H. B. et al. , J. Antibiot., 2003, 56, 967. Phytotoxic compounds cochlioquinones are inhibitors of mitochondrial NADH-ubiquinone reductase. Lim C.-H. et al. J. Pesticide Sci., 1996, 21, 213.
PubChem Compound 182083
Last Modified Nov 11 2021
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